Cas no 1904025-94-0 (3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 1904025-94-0
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 5977508
• PubChem ID: 117530518
• Update Time: 2025-05-28

3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 1904025-94-0
• EN300-1819188

• Inchi： 1S/C12H16O5/c1-12(15,11(13)14)7-8-4-9(16-2)6-10(5-8)17-3/h4-6,15H,7H2,1-3H3,(H,13,14)
• InChI Key： QQWSNLOBNGICKO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Overview of 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1904025-94-0)

3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1904025-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its dimethoxyphenyl and hydroxy-methylpropanoic acid moieties, exhibits intriguing chemical behavior that makes it a subject of interest for scientists exploring novel therapeutic agents and synthetic pathways.

In recent years, the demand for 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid has surged, particularly in the context of drug discovery and development. Researchers are increasingly investigating its role as a potential intermediate in the synthesis of bioactive molecules. The compound's hydroxy and methoxy functional groups contribute to its reactivity, enabling it to participate in diverse chemical reactions, such as esterification and etherification, which are critical in medicinal chemistry.

One of the most frequently asked questions about CAS No. 1904025-94-0 revolves around its solubility and stability under various conditions. Studies indicate that this compound demonstrates moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining relatively stable at room temperature. These properties make it a viable candidate for laboratory-scale experiments and industrial applications where precise control over reaction conditions is essential.

The 3,5-dimethoxyphenyl moiety in this compound is particularly noteworthy, as it is often associated with antioxidant and anti-inflammatory activities. This has led to speculation about its potential use in developing treatments for oxidative stress-related disorders. Additionally, the presence of the 2-hydroxy-2-methylpropanoic acid group suggests possible applications in prodrug design, where the compound could serve as a carrier for active pharmaceutical ingredients (APIs).

From an environmental perspective, 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid is considered to have a low ecological impact, as it is not classified as a hazardous substance under current regulatory frameworks. This aligns with the growing trend toward sustainable and eco-friendly chemical processes, a topic of high relevance in today's scientific community. Researchers are exploring greener synthesis methods for this compound to minimize waste and energy consumption.

Another area of interest is the compound's potential role in flavor and fragrance industries. The dimethoxyphenyl group is known to contribute to aromatic profiles, and derivatives of this compound may find use as precursors for synthetic flavors or perfumes. This application is particularly appealing given the increasing consumer demand for natural-like synthetic additives in food and personal care products.

In the realm of analytical chemistry, CAS No. 1904025-94-0 poses interesting challenges and opportunities. Its unique structure requires specialized techniques for identification and quantification, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the purity and quality of the compound, especially when used in sensitive applications like pharmaceutical manufacturing.

The synthesis of 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic systems have improved the efficiency of these processes, reducing the need for harsh reagents and lowering production costs. This progress is critical for scaling up production to meet the growing demand from research and industrial sectors.

As the scientific community continues to explore the potential of 3-(3,5-dimethoxyphenyl)-2-hydroxy-2-methylpropanoic acid, its versatility and adaptability make it a compound worth watching. Whether in drug development, material science, or specialty chemicals, this molecule exemplifies the intersection of innovation and practicality in modern chemistry. Future research will likely uncover even more applications, solidifying its place as a valuable tool in the chemist's arsenal.